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Compound of Interest

Compound Name: Trimethylsilyl methanesulfonate

Cat. No.: B167855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylsilyl methanesulfonate (TMS-OMs), with CAS number 10090-05-8, is a versatile

organosilicon reagent widely employed in organic synthesis. It serves as a potent

trimethylsilylating agent, primarily utilized for the protection of various functional groups,

including alcohols and amines, and as a catalyst or reagent in a range of synthetic

transformations. Its utility in enhancing the volatility of polar compounds also makes it a

valuable derivatizing agent for gas chromatography (GC) analysis. This technical guide

provides a comprehensive overview of its properties, applications, and detailed experimental

protocols.

Physicochemical and Safety Data
The key physical, chemical, and safety properties of Trimethylsilyl methanesulfonate are

summarized in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties
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Property Value Reference(s)

CAS Number 10090-05-8 [1]

Molecular Formula C₄H₁₂O₃SSi [1]

Molecular Weight 168.29 g/mol [1][2]

Appearance Colorless liquid [1]

Boiling Point 103-104 °C at 25 mmHg

Density 1.09 g/mL at 25 °C

Refractive Index (n20/D) 1.422 [1]

Synonyms

Trimethylsilyl mesylate,

Methanesulfonic acid

trimethylsilyl ester

[1]

Table 2: Safety Information
Hazard Category GHS Classification Pictogram Hazard Statement

Flammability
Flammable Liquid,

Category 3
GHS02

H226: Flammable

liquid and vapor

Storage --- ---

Store in a well-

ventilated place. Keep

cool.

Disposal --- ---

Dispose of

contents/container to

an approved waste

disposal plant.

Note: This is not an exhaustive list of all safety precautions. Always consult the full Safety Data

Sheet (SDS) before handling this chemical.

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of Trimethylsilyl
methanesulfonate.

Table 3: Spectroscopic Data Summary
Spectroscopy Type Key Peaks/Signals Source

¹H NMR Data available on PubChem [2]

¹³C NMR Data available on PubChem [2]

IR (ATR) Data available on PubChem [2]

GC-MS Data available on PubChem [2]

Applications in Organic Synthesis
Trimethylsilyl methanesulfonate is a valuable reagent in a variety of organic transformations.

Its primary applications include:

Protection of Alcohols and Amines: It is widely used to introduce the trimethylsilyl (TMS)

protecting group to hydroxyl and amino functionalities. The resulting silyl ethers and silylated

amines exhibit increased stability in non-polar solvents and are protected from a range of

reaction conditions.[1]

Derivatization for Gas Chromatography: By converting polar analytes into their more volatile

TMS derivatives, this reagent significantly improves their separation and detection in GC

analysis.[1]

Catalysis and Reagent in Synthesis: It is involved as a reactant or reagent in various

synthetic methodologies, including the reduction of esters to ethers and regioselective

dehydration reactions.[3]

Experimental Protocols
The following sections provide detailed methodologies for key applications of Trimethylsilyl
methanesulfonate.

General Protocol for the Protection of Primary Alcohols
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This protocol describes a general procedure for the trimethylsilylation of a primary alcohol using

Trimethylsilyl methanesulfonate.

Materials:

Primary alcohol

Trimethylsilyl methanesulfonate

Anhydrous pyridine or triethylamine

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Standard laboratory glassware for inert atmosphere reactions

Magnetic stirrer

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under

an inert atmosphere (e.g., nitrogen or argon), dissolve the primary alcohol in anhydrous

DCM.

Cool the solution to 0 °C using an ice bath.

Add 1.1 to 1.5 equivalents of anhydrous pyridine or triethylamine to the stirred solution.

Slowly add 1.1 equivalents of Trimethylsilyl methanesulfonate dropwise via a syringe.

Allow the reaction mixture to warm to room temperature and stir for 1-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium

chloride.

Separate the organic layer and extract the aqueous layer twice with DCM.
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to obtain the crude trimethylsilyl ether.

If necessary, purify the product by flash column chromatography on silica gel.
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Reaction Setup Silylation Reaction Work-up and Purification

Dissolve primary alcohol
in anhydrous DCM Cool to 0 °C Add anhydrous

pyridine/triethylamine
Add Trimethylsilyl
methanesulfonate

Warm to RT and stir
(1-4 hours) Monitor by TLC Quench with aq. NH4Cl Extract with DCM Dry and concentrate Purify by chromatography

(if necessary)

Start

Enolizable Ketone
+ Triethylamine

in Anhydrous Solvent

Add Trimethylsilyl
methanesulfonate

Reaction at
Controlled Temperature

Filtration of
Ammonium Salt

Concentration of
Filtrate

Silyl Enol Ether
(Crude or Purified)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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